N-(3,4-dichlorophenyl)-4-phenyl-1-piperazinecarbothioamide

• IUPAC Name: N-(3,4-dichlorophenyl)-4-phenylpiperazine-1-carbothioamide
• InChI: InChI=1S/C17H17Cl2N3S/c18-15-7-6-13(12-16(15)19)20-17(23)22-10-8-21(9-11-22)14-4-2-1-3-5-14/h1-7,12H,8-11H2,(H,20,23)
• InChI Key: QLVRCPDRCDCLNO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=S)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H17Cl2N3S
• Molecular Weight: 366.3 g/mol

Description

N-(3,4-dichlorophenyl)-4-phenyl-1-piperazinecarbothioamide, also known as TCS-1102, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazinecarbothioamides and is known to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3,4-dichlorophenyl)-4-phenyl-1-piperazinecarbothioamide is not fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain, such as serotonin and dopamine. It has also been suggested that N-(3,4-dichlorophenyl)-4-phenyl-1-piperazinecarbothioamide may act by inhibiting the activity of certain enzymes involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects:
N-(3,4-dichlorophenyl)-4-phenyl-1-piperazinecarbothioamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. Moreover, it has been found to exhibit anticonvulsant activity in animal models of epilepsy. Additionally, it has been shown to modulate the activity of certain neurotransmitters in the brain, such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3,4-dichlorophenyl)-4-phenyl-1-piperazinecarbothioamide in lab experiments is that it exhibits a range of pharmacological activities, making it a versatile compound for investigating various neurological disorders. Moreover, its synthesis method is relatively straightforward, making it easily accessible for researchers. However, one of the limitations of using N-(3,4-dichlorophenyl)-4-phenyl-1-piperazinecarbothioamide is that its mechanism of action is not fully understood, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for the investigation of N-(3,4-dichlorophenyl)-4-phenyl-1-piperazinecarbothioamide. One potential direction is to investigate its potential use in the treatment of other neurological disorders such as Parkinson's disease and Alzheimer's disease. Moreover, further research is needed to elucidate its mechanism of action, which may provide insights into its potential therapeutic applications. Additionally, the development of analogs of N-(3,4-dichlorophenyl)-4-phenyl-1-piperazinecarbothioamide may lead to the discovery of compounds with improved pharmacological activities.

Synthesis Methods

The synthesis of N-(3,4-dichlorophenyl)-4-phenyl-1-piperazinecarbothioamide involves the reaction of 3,4-dichlorophenylhydrazine with 4-phenylpiperazine-1-carbothioamide in the presence of a catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-(3,4-dichlorophenyl)-4-phenyl-1-piperazinecarbothioamide has been the subject of scientific research due to its potential therapeutic applications. It has been found to exhibit a range of pharmacological activities, including analgesic, anti-inflammatory, and anticonvulsant effects. Moreover, it has been investigated for its potential use in the treatment of various neurological disorders such as epilepsy and neuropathic pain.